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Compound of Interest

Compound Name: 4-Ethylbenzenesulfonamide

Cat. No.: B091798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and toxicity information for

4-Ethylbenzenesulfonamide. The information is intended for a technical audience and is

based on publicly accessible data. It is crucial to consult original source materials and conduct

a thorough risk assessment before handling this chemical.

Introduction
4-Ethylbenzenesulfonamide is a chemical compound with the molecular formula

C8H11NO2S. As a member of the sulfonamide class, its potential biological activities and

toxicological profile are of interest to researchers in drug discovery and chemical synthesis.

This guide provides a comprehensive overview of the known safety, hazards, and toxicity of 4-
Ethylbenzenesulfonamide, with a focus on quantitative data, experimental methodologies,

and the logical framework for hazard assessment.

Hazard Identification and Classification
The primary source of hazard information for 4-Ethylbenzenesulfonamide comes from its

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals notifications.

[1] The aggregated data from multiple notifiers indicate several key hazards.

Table 1: GHS Hazard Classification for 4-Ethylbenzenesulfonamide[1]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure); Respiratory

Tract Irritation

Category 3
H335: May cause respiratory

irritation

Note: The percentages of notifications for each hazard statement vary. "Causes skin irritation"

and "Causes serious eye irritation" are reported by 100% of notifiers, while "Harmful if

swallowed" and "May cause respiratory irritation" are reported by 33.3% of notifiers to the

ECHA C&L Inventory.[1]

GHS Pictograms:

Exclamation Mark: For Acute Toxicity (oral), Skin Irritation, Eye Irritation, and Respiratory

Tract Irritation.

This classification indicates that 4-Ethylbenzenesulfonamide should be handled with

appropriate personal protective equipment (PPE), including gloves, eye protection, and

respiratory protection, especially when generating dust or aerosols.
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Caption: GHS Hazard Identification for 4-Ethylbenzenesulfonamide.

Toxicological Data
Comprehensive toxicological data for 4-Ethylbenzenesulfonamide is limited in the public

domain. The following tables summarize the available information.

Table 2: Acute Toxicity Data for 4-Ethylbenzenesulfonamide
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Route of
Exposure

Test Species Endpoint Value Reference

Oral Rat LDLo 500 mg/kg

[2] (for N-

Ethylbenzenesulf

onamide)

Dermal - LD50 No data available -

Inhalation - LC50 No data available -

LDLo (Lowest Published Lethal Dose) is for the related compound N-

Ethylbenzenesulfonamide, not 4-Ethylbenzenesulfonamide.

Table 3: Irritation Data for 4-Ethylbenzenesulfonamide

Type of Irritation Test Species Results Reference

Skin Irritation -
Causes skin irritation

(GHS Classification)
[1]

Eye Irritation -

Causes serious eye

irritation (GHS

Classification)

[1]

Respiratory Irritation -

May cause respiratory

irritation (GHS

Classification)

[1]

Table 4: Genotoxicity, Carcinogenicity, and Reproductive Toxicity Data for 4-
Ethylbenzenesulfonamide
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Endpoint Test System Result Reference

Genotoxicity (e.g.,

Ames test)
- No data available -

Carcinogenicity - No data available -

Reproductive and

Developmental

Toxicity

- No data available -

The lack of specific quantitative data highlights the need for further toxicological evaluation of

this compound.

Experimental Protocols
In the absence of specific published studies for 4-Ethylbenzenesulfonamide, this section

details the standard OECD guidelines that would be followed to assess the hazards identified

by the GHS classification.

Acute Oral Toxicity (Based on OECD Guideline 423:
Acute Toxic Class Method)
This method is designed to estimate the acute oral toxicity of a substance.

Test Principle: A stepwise procedure is used, with a small number of animals at each step.

The outcome of each step determines the dose for the next step.

Test Animals: Typically, rats of a single sex (usually females) are used.

Procedure:

Animals are fasted prior to dosing.

The substance is administered orally by gavage in a single dose.

A starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000

mg/kg).
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Animals are observed for mortality and clinical signs of toxicity for at least 14 days.

Body weight is recorded weekly.

A gross necropsy is performed on all animals at the end of the study.

Data Analysis: The results are used to classify the substance into a GHS acute toxicity

category.

Start: Select Starting Dose Level

Dose 3 animals at starting dose

Observe for mortality and clinical signs (14 days)

Mortality observed?

Dose 3 more animals at a lower dose level

Yes

Dose 3 more animals at a higher dose level

No

Observe for mortality and clinical signs (14 days) Observe for mortality and clinical signs (14 days)

End: Classify substance based on results
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Click to download full resolution via product page

Caption: Workflow for OECD Guideline 423 (Acute Toxic Class Method).

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
This test evaluates the potential of a substance to cause skin irritation or corrosion.

Test Principle: The substance is applied to the skin of a single animal in a stepwise manner

to minimize animal use.

Test Animals: Albino rabbits are typically used.

Procedure:

A small area of the animal's back is clipped free of fur.

A 0.5 g or 0.5 mL dose of the test substance is applied to the skin under a gauze patch.

The patch is left in place for 4 hours.

After removal of the patch, the skin is observed for erythema (redness) and edema

(swelling) at 1, 24, 48, and 72 hours.

If no corrosive effects are observed, the test may be confirmed on additional animals.

Data Analysis: The severity of the skin reactions is scored, and the substance is classified

accordingly.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This test assesses the potential for a substance to cause eye irritation or damage.

Test Principle: The test substance is applied to one eye of an animal, with the other eye

serving as a control.
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Test Animals: Albino rabbits are the preferred species.

Procedure:

A single dose (0.1 mL of liquid or 0.1 g of solid) is instilled into the conjunctival sac of one

eye.

The eye is examined for effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72

hours.

The reversibility of any observed effects is monitored for up to 21 days.

Data Analysis: The severity of ocular lesions is scored to determine the irritation potential of

the substance.

Acute Inhalation Toxicity (Based on OECD Guideline
403)
This guideline is used to determine the health hazards of short-term exposure to a substance

via inhalation.

Test Principle: Animals are exposed to the test substance as a gas, vapor, or aerosol in a

whole-body or nose-only exposure chamber.

Test Animals: Rats are the preferred species.

Procedure:

Animals are exposed for a fixed period, typically 4 hours.

Multiple concentration groups are used to determine a concentration-response

relationship.

Animals are observed for at least 14 days for signs of toxicity and mortality.

Body weights are recorded, and a gross necropsy is performed.
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Data Analysis: The LC50 (median lethal concentration) is calculated, and the substance is

classified for inhalation toxicity.

Structure-Activity Relationship (SAR)
Considerations
While specific data for 4-Ethylbenzenesulfonamide is lacking, general SAR principles for

sulfonamides can provide some insight. The toxicity of sulfonamides can be influenced by the

nature of the substituents on the benzene ring and the sulfonamide nitrogen. The ethyl group at

the 4-position of the benzene ring will influence the lipophilicity and metabolic profile of the

molecule compared to unsubstituted benzenesulfonamide. The primary sulfonamide group is a

key structural feature.

Chemical Structure

Physicochemical & Biological Properties

Toxicological Outcome

4-Ethylbenzenesulfonamide

Lipophilicity

Metabolism

Target Interaction

Toxicity Profile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Ethylbenzenesulfonamide: A Technical Guide to
Safety, Hazards, and Toxicity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091798#safety-hazards-and-toxicity-information-for-
4-ethylbenzenesulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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